Cas no 1795232-59-5 (Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• CAS No: 1795232-59-5
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD26131656
• CID: 4614470
• PubChem ID: 118129997
• Update Time: 2025-07-02

Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• TQR990
• VWC23259
• P18558
• 2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid methyl ester
• SCHEMBL16781951
• HRKNVEBXWJDVFK-UHFFFAOYSA-N
• EN300-1698364
• Methyl2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• MFCD26131656
• AS-83771
• SY233916
• 1795232-59-5
• CS-0049178

• MDL： MFCD26131656
• Inchi： 1S/C8H6BrN3O2/c1-14-7(13)5-2-3-6-10-8(9)11-12(6)4-5/h2-4H,1H3
• InChI Key： HRKNVEBXWJDVFK-UHFFFAOYSA-N
• SMILES： BrC1N=C2C=CC(C(=O)OC)=CN2N=1

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5

Additional information on Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate

Comprehensive Overview of Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1795232-59-5)

The compound Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1795232-59-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique triazolopyridine core and functionalized bromo and ester groups, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and material science, aligning with current trends in sustainable chemistry and precision medicine.

One of the key reasons for the growing interest in Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate is its role in cross-coupling reactions, a hot topic in modern organic synthesis. The bromo substituent at the 2-position makes it an excellent candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are frequently searched in academic and industrial settings, as they enable the construction of complex molecular architectures with high efficiency. Additionally, the methyl ester group offers further derivatization opportunities, making this compound a valuable building block for medicinal chemistry projects.

In the context of AI-driven drug design, Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate has been explored as a fragment in virtual screening libraries. Computational chemists often search for heterocyclic scaffolds with balanced physicochemical properties, and this compound’s logP and hydrogen bond acceptor/donor counts make it an attractive candidate. Its triazolopyridine moiety is also relevant to kinase inhibitor development, a trending area in oncology research. These attributes align with frequently queried terms like "fragment-based drug discovery" and "kinase-targeted therapies" in scientific databases.

From a synthetic perspective, the stability and reactivity of CAS No. 1795232-59-5 under various conditions have been studied extensively. The compound’s robustness in microwave-assisted synthesis—another popular search term—has been documented, highlighting its utility in high-throughput experimentation. Furthermore, its compatibility with green chemistry principles, such as solvent-free reactions or catalytic transformations, resonates with the global push toward sustainable laboratory practices. This dual focus on efficiency and environmental impact enhances its appeal to both academia and industry.

The analytical characterization of Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate is another area of interest. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structure, addressing common queries about quality control in fine chemical production. Its spectral data are often shared in open-access repositories, supporting reproducibility—a critical concern in modern research. This transparency aligns with the increasing demand for FAIR data principles (Findable, Accessible, Interoperable, Reusable) in chemical sciences.

Looking ahead, the potential applications of Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate extend beyond traditional domains. For instance, its incorporation into metal-organic frameworks (MOFs) or photocatalysts is an emerging research direction, tapping into the buzz around energy storage and carbon capture technologies. Such interdisciplinary relevance ensures that this compound remains a subject of active investigation, bridging gaps between chemistry, materials science, and environmental engineering.

In summary, Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1795232-59-5) exemplifies the convergence of innovation and utility in contemporary chemistry. Its multifaceted roles—from pharmaceutical intermediates to advanced material precursors—reflect the compound’s adaptability to cutting-edge scientific challenges. By addressing high-interest topics like catalysis, sustainability, and computational design, this overview underscores its significance in both current and future research landscapes.